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Compound of Interest

Compound Name: Azido-PEG3-Sulfone-PEG4-Boc

Cat. No.: B8106200 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the synthesis of Azido-
PEG3-Sulfone-PEG4-Boc, a heterobifunctional PROTAC linker. Due to the limited availability

of a direct, published synthetic protocol, this guide presents a plausible multi-step synthetic

pathway based on established principles of polyethylene glycol (PEG) chemistry. The guide

includes detailed, albeit theoretical, experimental protocols, characterization data compiled

from commercial suppliers, and visualizations of the synthetic workflow.

Physicochemical and Characterization Data
The following tables summarize the key quantitative data for Azido-PEG3-Sulfone-PEG4-Boc
and its common precursors or related derivatives, as compiled from various chemical suppliers.

Table 1: Physicochemical Properties of Azido-PEG3-Sulfone-PEG4-Boc
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Property Value

Molecular Formula C₂₃H₄₅N₃O₁₁S

Molecular Weight 571.68 g/mol

CAS Number 2055023-76-0

Appearance Solid or viscous oil

Purity Typically ≥95%

Storage -20°C, sealed, dry

Table 2: Related Compounds and Precursors

Compound Name Molecular Formula
Molecular Weight (
g/mol )

CAS Number

Azido-PEG3-Sulfone-

PEG4-acid
C₂₁H₄₁N₃O₁₁S 515.63 2055024-42-3

Azido-PEG3-Sulfone-

PEG4-t-butyl ester
C₂₇H₅₃N₃O₁₁S 627.79 Not available

N-(Azido-PEG3)-N-

Boc-PEG4-acid
C₂₄H₄₆N₄O₁₁ 566.65 2112731-95-8

N-(Azido-PEG3)-N-

Boc-PEG4-NHS ester
C₂₈H₄₉N₅O₁₃ 663.72 2112731-96-9

Proposed Synthetic Pathway
The synthesis of Azido-PEG3-Sulfone-PEG4-Boc is envisioned as a multi-step process

involving the preparation of two key PEG intermediates, followed by their coupling to form the

sulfone bridge, and subsequent functional group manipulations.
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Intermediate 1 Synthesis Intermediate 2 Synthesis

Coupling and Final Product Formation

HO-PEG4-OH

HO-PEG4-OTs

TsCl, Pyridine

HO-PEG4-NHBoc

1. NaN3
2. H2, Pd/C
3. Boc2O

N3-PEG3-S-PEG4-NHBoc

Coupling with G

HO-PEG3-OH

HO-PEG3-OTs

TsCl, Pyridine

N3-PEG3-OH

NaN3

N3-PEG3-SH

1. TsCl, Pyridine
2. NaSH

Azido-PEG3-Sulfone-PEG4-Boc

Oxidation (e.g., m-CPBA)
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Synthesis

Purification

Characterization

Starting Materials
(HO-PEG4-OH, HO-PEG3-OH)

Synthesis of
Boc-NH-PEG4-OH

Synthesis of
N3-PEG3-SH

Thioether Formation

Oxidation to Sulfone

Crude Azido-PEG3-Sulfone-PEG4-Boc

Column Chromatography

Pure Azido-PEG3-Sulfone-PEG4-Boc

NMR (1H, 13C) Mass Spectrometry FTIR
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To cite this document: BenchChem. [Synthesis of Azido-PEG3-Sulfone-PEG4-Boc: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8106200#synthesis-of-azido-peg3-sulfone-peg4-boc]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/product/b8106200#synthesis-of-azido-peg3-sulfone-peg4-boc
https://www.benchchem.com/product/b8106200#synthesis-of-azido-peg3-sulfone-peg4-boc
https://www.benchchem.com/product/b8106200#synthesis-of-azido-peg3-sulfone-peg4-boc
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b8106200?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8106200?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

